Cas no 2248390-88-5 (Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate)

• Product Name: Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate
• CAS No: 2248390-88-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6347546
• PubChem ID: 137940893
• Update Time: 2025-07-18

Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (2R,5R)-5-cyclopropylpyrrolidine-2-carboxylate
• EN300-6511929
• 2248390-88-5
• Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate

• Inchi： 1S/C10H17NO2/c1-2-13-10(12)9-6-5-8(11-9)7-3-4-7/h7-9,11H,2-6H2,1H3/t8-,9-/m0/s1
• InChI Key： VQLYGLVEANVMHN-IUCAKERBSA-N
• SMILES： O(CC)C([C@@H]1CC[C@@H](C2CC2)N1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate

Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate (CAS No. 2248390-88-5): A Comprehensive Overview

Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate, identified by the CAS number 2248390-88-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique stereochemical configuration, has garnered attention for its potential applications in drug development and medicinal research. The stereochemistry of this compound, particularly the (2S,5S) configuration, plays a crucial role in its biological activity and interaction with biological targets.

The structure of Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate consists of a cyclopropyl group attached to a pyrrolidine ring, which is further esterified at the 2-position with an ethyl group. This structural motif is not only chemically intriguing but also biologically relevant. The presence of the cyclopropyl group introduces rigidity to the molecule, which can influence its binding affinity and selectivity when interacting with biological receptors. Additionally, the stereochemistry at the 2- and 5-positions of the pyrrolidine ring is critical for determining the compound's pharmacological properties.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate exemplifies this trend, as its specific stereochemical configuration may confer unique pharmacological advantages. Research has shown that the (2S,5S) configuration can enhance binding affinity and selectivity for certain biological targets, making this compound a promising candidate for further investigation.

One of the most exciting areas of research involving Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate is its potential application in the treatment of neurological disorders. Studies have demonstrated that similar pyrrolidine derivatives can interact with neurotransmitter receptors, potentially leading to novel therapeutic strategies for conditions such as depression, anxiety, and neurodegenerative diseases. The cyclopropyl group in Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate may enhance its ability to cross the blood-brain barrier, further increasing its therapeutic potential.

Another area of interest is the compound's role in antiviral and anti-inflammatory applications. Preliminary studies have suggested that Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate may exhibit inhibitory effects on certain viral enzymes and inflammatory pathways. This has opened up new avenues for research into developing antiviral agents and anti-inflammatory drugs that leverage the unique structural features of this compound. The stereochemical configuration at the 2- and 5-positions appears to be key in modulating these biological activities.

The synthesis of Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate is another area where significant advancements have been made. Researchers have developed efficient synthetic routes that allow for high enantiomeric purity and yield. These synthetic methods are crucial for ensuring that the final product possesses the desired stereochemical configuration and meets pharmaceutical standards. The development of scalable synthetic processes is essential for moving this compound from laboratory research to clinical applications.

Future directions in research on Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its pharmacological properties and potential therapeutic applications. Additionally, computational modeling and molecular dynamics simulations can be employed to predict how changes in the structure of this compound might affect its biological activity.

Collaborative efforts between chemists, biologists, and pharmacologists are essential for maximizing the therapeutic potential of Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate. By combining experimental data with computational studies, researchers can accelerate the discovery and development of novel drugs based on this promising compound. The unique structural features and stereochemical configuration of Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate make it a valuable asset in pharmaceutical research.

In conclusion, Ethyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxyllate (CAS No. 2248390-88-5) is a fascinating compound with significant potential in pharmaceutical applications. Its unique stereochemistry and structural features make it an attractive candidate for further research into neurological disorders, antiviral agents, and anti-inflammatory drugs. Advances in synthesis and computational modeling are paving the way for new therapeutic strategies based on this compound.